N-[(4-phenyloxan-4-yl)methyl]-2-(trifluoromethyl)benzamide
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Description
N-[(4-phenyloxan-4-yl)methyl]-2-(trifluoromethyl)benzamide, or NFBT for short, is an organic compound that has been studied for its potential applications in the scientific field. NFBT is a small molecule that is composed of a nitrogen atom, a carbon atom, and four fluorine atoms. It has been studied for its potential uses as a drug, a pesticide, and for its ability to act as a catalyst for certain reactions.
Scientific Research Applications
Antioxidant Activity
Benzamides, including N-[(4-phenyloxan-4-yl)methyl]-2-(trifluoromethyl)benzamide, have been found to exhibit antioxidant activity . They can act as free radical scavengers and metal chelating agents . This makes them useful in research related to oxidative stress and its role in various diseases.
Antibacterial Activity
Benzamides have shown antibacterial activity against both gram-positive and gram-negative bacteria . This makes them valuable in the development of new antibacterial agents.
Drug Discovery
N-[(4-phenyloxan-4-yl)methyl]-2-(trifluoromethyl)benzamide is a versatile material used in scientific research, including drug discovery. Its unique properties make it suitable for various applications including material synthesis.
Industrial Applications
Amide compounds, including benzamides, are widely used in industrial sectors such as plastic, rubber industry, paper industry, and agriculture . They are found in potential biological molecules, such as natural products, proteins, synthetic intermediates, and commercial drugs .
Medical Applications
Benzamides have been widely used in medical applications. They have potential uses in the treatment of cancer, hypercholesterolemia, and other conditions . They also show anti-platelet activity .
Biological Applications
Benzamides are significant class of amide compounds. These compounds have been widely used in biological applications . They are found in various natural products in organic chemistry .
Potential Drug Industries
Benzamides have been widely used in potential drug industries. They have been used for juvenile hyperactivity, the treatment of cancer, hypercholesterolemia, sorafenib, lipitor, anti-tumour, anti-microbial, antibacterial, anti-fungal, anti-HSV, antioxidant, analgesic, and anti-inflammatory .
Research Chemicals
N-[(4-phenyloxan-4-yl)methyl]-2-(trifluoromethyl)benzamide is used as a research chemical in global pharmaceutical, biotech, research, and industrial customers .
properties
IUPAC Name |
N-[(4-phenyloxan-4-yl)methyl]-2-(trifluoromethyl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H20F3NO2/c21-20(22,23)17-9-5-4-8-16(17)18(25)24-14-19(10-12-26-13-11-19)15-6-2-1-3-7-15/h1-9H,10-14H2,(H,24,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DXFZMCRFAXUESL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCC1(CNC(=O)C2=CC=CC=C2C(F)(F)F)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H20F3NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
363.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.